Cas no 1197193-26-2 (4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde)

• Product Name: 4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde
• CAS No: 1197193-26-2
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• MDL: MFCD13191596
• CID: 1056209
• Update Time: 2025-05-22

4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylpiperazin-1-yl)-2-(methylsulfonyl)benzaldehyde
• 4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde
• 4-(4-methylpiperazin-1-yl)-2-methylsulfonylbenzaldehyde
• 5972AJ
• TRA0072599
• SY006890
• AB0064260
• AX8173852
• AB1000821
• 2-(Methanesulfonyl)-4-(4-methylpiperazin-1-yl)benzaldehyde

• MDL： MFCD13191596
• Inchi： 1S/C13H18N2O3S/c1-14-5-7-15(8-6-14)12-4-3-11(10-16)13(9-12)19(2,17)18/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： RGSLNJIEVKCBHC-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C=O)C=CC(=C1)N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 282.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 410
• Topological Polar Surface Area: 66.1

Experimental Properties

• PSA: 66.07000
• LogP: 1.73810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde

Comprehensive Overview of 4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde (CAS No. 1197193-26-2)

4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde (CAS No. 1197193-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a benzaldehyde core substituted with a 4-methylpiperazine group and a methylsulfonyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound under variations such as "4-methylpiperazine benzaldehyde derivative" or "methylsulfonyl-substituted benzaldehyde," reflecting its relevance in drug discovery and material science.

The growing interest in 4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde aligns with broader trends in small-molecule drug development and targeted therapeutics. With the rise of AI-driven drug design and computational chemistry, this compound is often explored for its potential as a pharmacophore or scaffold in kinase inhibitors and other bioactive molecules. Searches for "CAS 1197193-26-2 applications" or "benzaldehyde derivatives in medicinal chemistry" highlight its role in addressing challenges like drug resistance and selectivity optimization.

From a synthetic perspective, the methylsulfonyl group in 4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde offers excellent reactivity for nucleophilic substitutions, while the 4-methylpiperazine moiety enhances solubility and bioavailability—a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Laboratories focusing on high-throughput screening or fragment-based drug discovery frequently inquire about its purity, stability, and compatibility with cross-coupling reactions, underscoring its utility in modern organic synthesis.

Beyond pharmaceuticals, this compound’s electrophilic aldehyde functionality makes it valuable for designing fluorescent probes or bioconjugation tools, particularly in proteomics and diagnostic imaging. Recent publications linking similar structures to neurodegenerative disease research have further amplified its visibility. Queries such as "CAS 1197193-26-2 supplier" or "piperazine-based aldehyde uses" reflect diverse industrial and academic demand.

Quality control and regulatory compliance are paramount for 4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde, given its role in GMP (Good Manufacturing Practice) environments. Analytical techniques like HPLC, NMR, and mass spectrometry are essential to verify its identity and purity, topics often searched alongside "CAS 1197193-26-2 characterization." Sustainable synthesis methods, including catalytic oxidation and green chemistry approaches, are also emerging as key discussion points.

In summary, 4-(4-Methyl-1-piperazinyl)-2-(methylsulfonyl)benzaldehyde (CAS No. 1197193-26-2) represents a multifaceted compound bridging medicinal chemistry, materials science, and biotechnology. Its adaptability to cutting-edge research trends—from precision medicine to molecular imaging—ensures its continued prominence in scientific literature and commercial applications.